N-(2,5-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H24N6O4S/c1-14-7-8-15(2)19(9-14)26-22(32)13-35-24-29-28-20(10-16-11-21(31)27-23(33)25-16)30(24)17-5-4-6-18(12-17)34-3/h4-9,11-12H,10,13H2,1-3H3,(H,26,32)(H2,25,27,31,33)
• InChI Key: LPAHNILAPZKXHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C3=CC(=CC=C3)OC)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C24H24N6O4S
• Molecular Weight: 492.6 g/mol

Description

N-(2,5-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H24N6O4S and its molecular weight is 492.55. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethylphenyl)-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Novel heterocyclic compounds derived from similar structural frameworks have been synthesized and evaluated for their potential as anti-inflammatory and analgesic agents. These compounds have shown significant inhibitory activity against cyclooxygenase enzymes (COX-1/COX-2), with certain derivatives exhibiting high selectivity and activity levels comparable to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Radiopharmaceutical Applications

• Radiolabeled derivatives, particularly focusing on the synthesis of PET (Positron Emission Tomography) radioligands, have been developed for imaging purposes. These derivatives are designed to selectively bind to biological targets, offering insights into various biological processes and disease states (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Anticancer Activity

• Research into the anticancer properties of compounds within this chemical family has identified certain derivatives with appreciable growth inhibition effects against various cancer cell lines. These studies are pivotal in the search for new therapeutic agents (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Material Science Applications

• In the field of materials science, derivatives of the query compound have been explored for their potential in creating new materials with unique properties. This includes studies on the synthesis and properties of heterocycles, which are of interest for their potential applications in various technological areas (Lazareva, Nikonov, Chipanina, Oznobikhina, Sterkhova, & Albanov, 2017).